2-Aminoethyl Methanethiosulfonate Hydrobromide
2-Aminoethyl Methanethiosulfonate Hydrobromide
Methanethiosulfonates (MTSs) are sulfhydryl-reactive compounds that form mixed disulfide linkages and are commonly used to study cysteine residues on proteins. MTSEA is a positively charged sulfhydryl-specific reagent that reacts with substituted cysteines. It can provide functional information about relative positions of amino acids within a protein and can be used to probe binding site electrostatic interactions.
Brand Name:
Vulcanchem
CAS No.:
16599-33-0
VCID:
VC0043369
InChI:
InChI=1S/C3H9NO2S2.BrH/c1-8(5,6)7-3-2-4;/h2-4H2,1H3;1H
SMILES:
CS(=O)(=O)SCCN.Br
Molecular Formula:
C3H10BrNO2S2
Molecular Weight:
236.2 g/mol
2-Aminoethyl Methanethiosulfonate Hydrobromide
CAS No.: 16599-33-0
Reference Standards
VCID: VC0043369
Molecular Formula: C3H10BrNO2S2
Molecular Weight: 236.2 g/mol
CAS No. | 16599-33-0 |
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Product Name | 2-Aminoethyl Methanethiosulfonate Hydrobromide |
Molecular Formula | C3H10BrNO2S2 |
Molecular Weight | 236.2 g/mol |
IUPAC Name | 2-methylsulfonylsulfanylethanamine;hydrobromide |
Standard InChI | InChI=1S/C3H9NO2S2.BrH/c1-8(5,6)7-3-2-4;/h2-4H2,1H3;1H |
Standard InChIKey | DMVGEUBCWCKGMY-UHFFFAOYSA-N |
SMILES | CS(=O)(=O)SCCN.Br |
Canonical SMILES | CS(=O)(=O)SCC[NH3+].[Br-] |
Appearance | Assay:≥95%A crystalline solid |
Description | Methanethiosulfonates (MTSs) are sulfhydryl-reactive compounds that form mixed disulfide linkages and are commonly used to study cysteine residues on proteins. MTSEA is a positively charged sulfhydryl-specific reagent that reacts with substituted cysteines. It can provide functional information about relative positions of amino acids within a protein and can be used to probe binding site electrostatic interactions. |
Synonyms | Methanesulfonothioic Acid S-(2-Aminoethyl) Ester Hydrobromide; _x000B_MTSEA-Bromide |
PubChem Compound | 24186135 |
Last Modified | Nov 11 2021 |
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